Cas no 89326-69-2 (Benzenepentanoic acid, 4-ethyl-)
89326-69-2 structure
Product Name:Benzenepentanoic acid, 4-ethyl-
CAS No:89326-69-2
MF:C13H18O2
MW:206.280824184418
CID:604155
PubChem ID:24261335
Update Time:2025-04-19
Benzenepentanoic acid, 4-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenepentanoic acid, 4-ethyl-
- 5-(4-ethylphenyl)pentanoic acid
- SCHEMBL1205582
- AKOS009242597
- MFCD09890948
- DTXSID60640547
- 89326-69-2
-
- Inchi: 1S/C13H18O2/c1-2-11-7-9-12(10-8-11)5-3-4-6-13(14)15/h7-10H,2-6H2,1H3,(H,14,15)
- InChI Key: DLBKSNZHUSWJMU-UHFFFAOYSA-N
- SMILES: OC(CCCCC1C=CC(CC)=CC=1)=O
Computed Properties
- Exact Mass: 206.130679813g/mol
- Monoisotopic Mass: 206.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 37.3Ų
Benzenepentanoic acid, 4-ethyl- Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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